Cas no 2168741-07-7 (4'-amino-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid)

• Product Name: 4'-amino-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid
• CAS No: 2168741-07-7
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6268808
• PubChem ID: 165502695
• Update Time: 2025-05-20

4'-amino-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-amino-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid
• 4'-amino-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-7'-carboxylic acid
• EN300-1458109
• 2168741-07-7

• Inchi： 1S/C13H15NO2/c14-11-3-4-13(5-6-13)10-7-8(12(15)16)1-2-9(10)11/h1-2,7,11H,3-6,14H2,(H,15,16)
• InChI Key： JOYAZWMMNNCPKQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(CCC3(C=2C=1)CC3)N)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 4'-amino-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid

Comprehensive Overview of 4'-Amino-3',4'-Dihydro-2'H-Spirocyclopropane-1,1'-Naphthalene-7'-Carboxylic Acid (CAS No. 2168741-07-7)

The compound 4'-amino-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid (CAS No. 2168741-07-7) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its spirocyclopropane core and naphthalene backbone make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive probes, especially in targeting enzymes and receptors involved in inflammatory and metabolic diseases.

One of the key features of this compound is its amino and carboxylic acid functional groups, which provide versatile sites for chemical modifications. These groups enable the molecule to participate in peptide coupling reactions, amide bond formation, and other derivatization strategies, making it highly valuable in structure-activity relationship (SAR) studies. The spirocyclic architecture also contributes to its conformational rigidity, which can enhance binding affinity and selectivity toward biological targets.

In recent years, the demand for spirocyclic compounds like 4'-amino-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid has surged due to their role in fragment-based drug design (FBDD). Fragment-based approaches are increasingly popular in hit-to-lead optimization, as they allow for the efficient exploration of chemical space. This compound’s balanced physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity, align well with the requirements for drug-like molecules.

Another area of interest is the compound’s potential application in proteolysis-targeting chimeras (PROTACs). PROTACs are a revolutionary class of therapeutics that degrade target proteins rather than inhibiting them, and spirocyclic scaffolds are often employed to improve their pharmacokinetic profiles. The naphthalene moiety in this molecule could serve as a linker or a binding element in such bifunctional degraders, opening new avenues for targeted protein degradation (TPD) research.

From a synthetic perspective, the preparation of 4'-amino-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid involves multi-step organic transformations, including cyclopropanation and reductive amination. Advances in catalytic methods and green chemistry have streamlined its production, reducing the need for hazardous reagents. This aligns with the growing emphasis on sustainable synthesis in the pharmaceutical industry.

Given its structural novelty and functional versatility, this compound is also being explored in chemical biology for labeling and imaging applications. Its fluorescent properties (when derivatized) could make it useful in live-cell imaging or as a molecular probe for studying protein interactions. Additionally, its potential as a metal-chelating agent has sparked interest in coordination chemistry and catalysis.

In summary, 4'-amino-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-7'-carboxylic acid (CAS No. 2168741-07-7) represents a multifaceted tool for drug discovery and chemical biology. Its unique spirocyclic framework, combined with its amino and carboxylic acid functionalities, positions it as a valuable scaffold for developing next-generation therapeutics and probes. As research into spirocyclic compounds and targeted degradation continues to expand, this molecule is poised to play a pivotal role in advancing these cutting-edge fields.